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Cat. No.: B1238997 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Methylbenzoate, also known as methyl o-toluate, is an aromatic ester that has carved a

significant niche in the fragrance industry. Its unique olfactory profile, characterized by sweet,

floral, and fruity notes with hints of ylang-ylang, orange flower, and grape, makes it a versatile

ingredient in a wide array of scented products.[1][2] This document provides detailed

application notes and experimental protocols for the utilization of 2-Methylbenzoate in

fragrance formulations, intended for professionals in research and development.

Olfactory Profile and Applications
2-Methylbenzoate is a colorless to light yellow liquid with a pleasant, sweet, and slightly fruity

aroma.[3] It is extensively used in the fragrance, flavor, and personal care industries due to its

desirable scent and durability.[3] Its versatility allows it to be employed as a high or middle note

in perfumes and colognes, where it blends seamlessly with citrus, woody, and other aromatic

scents, enhancing the complexity and longevity of the final fragrance.[3]

Beyond fine fragrances, 2-Methylbenzoate is incorporated into a variety of consumer products,

including:

Cosmetics and Personal Care: Creams, soaps, shampoos, conditioners, deodorants, and

body lotions.[3]
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Home Fragrance: Air fresheners, room sprays, and scented candles.[3]

Cleaning Products: Detergents and fabric softeners.[1]

Quantitative Data
A summary of the key physicochemical properties of 2-Methylbenzoate is presented below for

easy reference and comparison.

Property Value Reference

Molecular Weight 150.17 g/mol

Boiling Point 207-208 °C

Vapor Pressure 0.20 mmHg @ 25 °C [2]

Specific Gravity 1.069 - 1.073 @ 20 °C [2]

Refractive Index 1.518 - 1.520 @ 20 °C [2]

Flash Point 82 °C (179.6 °F) - closed cup

logP (o/w) 2.750 [2]

Solubility
Soluble in water (339.5 mg/L

@ 25 °C)
[2]

Experimental Protocols
Protocol 1: Synthesis of 2-Methylbenzoate via Fischer
Esterification
This protocol describes the synthesis of 2-Methylbenzoate from 2-methylbenzoic acid and

methanol using a strong acid catalyst.

Materials:

2-Methylbenzoic acid

Methanol (anhydrous)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://m.chemicalbook.com/ProductMSDSDetailCB3182730_EN.htm
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Synthesis_of_Methyl_2_3_hydroxyphenyl_benzoate.pdf
https://www.benchchem.com/product/b1238997?utm_src=pdf-body
https://www.thegoodscentscompany.com/data/rw1258521.html
https://www.thegoodscentscompany.com/data/rw1258521.html
https://www.thegoodscentscompany.com/data/rw1258521.html
https://www.thegoodscentscompany.com/data/rw1258521.html
https://www.thegoodscentscompany.com/data/rw1258521.html
https://www.benchchem.com/product/b1238997?utm_src=pdf-body
https://www.benchchem.com/product/b1238997?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1238997?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Concentrated Sulfuric Acid (H₂SO₄)

Sodium Bicarbonate (NaHCO₃) solution (5% w/v)

Brine (saturated NaCl solution)

Anhydrous Magnesium Sulfate (MgSO₄)

Round-bottom flask

Reflux condenser

Separatory funnel

Beakers and Erlenmeyer flasks

Heating mantle

Rotary evaporator

Procedure:

In a round-bottom flask, combine 2-methylbenzoic acid (1 equivalent) and an excess of

anhydrous methanol (e.g., 5-10 equivalents).

Slowly add a catalytic amount of concentrated sulfuric acid (e.g., 0.1 equivalents) to the

mixture while stirring.

Attach a reflux condenser and heat the mixture to reflux using a heating mantle. Maintain

reflux for 2-4 hours. The progress of the reaction can be monitored by Thin Layer

Chromatography (TLC).

After the reaction is complete, allow the mixture to cool to room temperature.

Remove the excess methanol using a rotary evaporator.

Dissolve the residue in a suitable organic solvent, such as diethyl ether or ethyl acetate.

Transfer the solution to a separatory funnel and wash sequentially with:
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Water

5% Sodium Bicarbonate solution (to neutralize the acid catalyst and remove unreacted

carboxylic acid)

Brine

Dry the organic layer over anhydrous magnesium sulfate.

Filter the drying agent and concentrate the organic phase using a rotary evaporator to yield

the crude 2-Methylbenzoate.

The crude product can be purified by vacuum distillation to obtain pure 2-Methylbenzoate.

Protocol 2: Analysis of 2-Methylbenzoate in a Fragrance
Formulation by Gas Chromatography-Mass
Spectrometry (GC-MS)
This protocol outlines a general procedure for the quantitative analysis of 2-Methylbenzoate in

a fragrance oil.

Materials and Equipment:

Fragrance sample containing 2-Methylbenzoate

Internal standard (e.g., a compound not present in the sample with a similar retention time

and response factor, such as methyl salicylate)

Solvent (e.g., ethanol or hexane)

Gas Chromatograph coupled to a Mass Spectrometer (GC-MS)

GC column suitable for fragrance analysis (e.g., a mid-polar column like a DB-5ms)

Autosampler vials

Microsyringe
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Procedure:

Sample Preparation:

Accurately weigh a known amount of the fragrance sample into a volumetric flask.

Add a known amount of the internal standard.

Dilute to the mark with the chosen solvent.

Transfer an aliquot to an autosampler vial.

GC-MS Analysis:

Set up the GC-MS instrument with an appropriate method. A typical temperature program

would be:

Initial temperature: 60 °C, hold for 2 minutes.

Ramp: 5 °C/min to 250 °C.

Hold at 250 °C for 5 minutes.

Injector temperature: 250 °C.

Carrier gas: Helium at a constant flow rate.

MS settings: Scan mode over a mass range of m/z 40-400.

Data Analysis:

Identify the peaks corresponding to 2-Methylbenzoate and the internal standard based on

their retention times and mass spectra.

Integrate the peak areas of both compounds.

Calculate the concentration of 2-Methylbenzoate in the sample using a calibration curve

prepared with known concentrations of 2-Methylbenzoate and the internal standard.
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Protocol 3: Sensory Evaluation of a Fragrance
Containing 2-Methylbenzoate
This protocol provides a framework for the sensory evaluation of a fragrance formulation.

Materials:

Fragrance formulation containing 2-Methylbenzoate.

Control fragrance (without 2-Methylbenzoate).

Smelling strips.

Panel of trained sensory assessors.

Odor-free evaluation room.

Procedure:

Preparation:

Dip smelling strips into the fragrance samples and the control. Allow the solvent to

evaporate for a few seconds.

Evaluation:

Present the coded smelling strips to the panelists in a randomized order.

Ask panelists to evaluate and score various olfactory attributes on a predefined scale

(e.g., 1 to 9), such as:

Odor intensity

Sweetness

Fruitiness

Floral character
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Overall pleasantness

Longevity (by evaluating at different time points: top note, middle note, base note).

Data Analysis:

Collect and analyze the scores statistically to determine the impact of 2-Methylbenzoate
on the fragrance profile.

Visualizations

Concept & Brief Formulation & Development

Evaluation & Refinement

Production & LaunchMarket Research Fragrance Brief Raw Material Selection
(e.g., 2-Methylbenzoate) Accord Creation Final Formulation

GC-MS Analysis

Sensory Evaluation

Stability Testing

Refinement Scale-Up Quality Control Product Launch

Click to download full resolution via product page

Caption: Fragrance Development Workflow.
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Caption: General Olfactory Signaling Pathway.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b1238997?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1238997?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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